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Ochratoxin C-d5 Ochratoxin C-d5
Brand Name: Vulcanchem
CAS No.: 1356840-94-2
VCID: VC0117676
InChI: InChI=1S/C22H22ClNO6/c1-3-29-21(27)17(10-13-7-5-4-6-8-13)24-20(26)15-11-16(23)14-9-12(2)30-22(28)18(14)19(15)25/h4-8,11-12,17,25H,3,9-10H2,1-2H3,(H,24,26)/t12-,17+/m1/s1/i4D,5D,6D,7D,8D
SMILES: CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C3CC(OC(=O)C3=C2O)C)Cl
Molecular Formula: C22H22ClNO6
Molecular Weight: 436.9

Ochratoxin C-d5

CAS No.: 1356840-94-2

Reference Standards

VCID: VC0117676

Molecular Formula: C22H22ClNO6

Molecular Weight: 436.9

Ochratoxin C-d5 - 1356840-94-2

CAS No. 1356840-94-2
Product Name Ochratoxin C-d5
Molecular Formula C22H22ClNO6
Molecular Weight 436.9
IUPAC Name ethyl (2S)-2-[[(3R)-5-chloro-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-(2,3,4,5,6-pentadeuteriophenyl)propanoate
Standard InChI InChI=1S/C22H22ClNO6/c1-3-29-21(27)17(10-13-7-5-4-6-8-13)24-20(26)15-11-16(23)14-9-12(2)30-22(28)18(14)19(15)25/h4-8,11-12,17,25H,3,9-10H2,1-2H3,(H,24,26)/t12-,17+/m1/s1/i4D,5D,6D,7D,8D
Standard InChIKey BPZZWRPHVVDAPT-ACKYJMHYSA-N
SMILES CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C3CC(OC(=O)C3=C2O)C)Cl
Synonyms N-[[(3R)-5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl]carbonyl]-L-(phenyl-d5)alanine Ethyl Ester; N-[(5-Chloro-8-hydroxy-3-methyl-1-oxo-7-_x000B_isochromanyl)carbonyl]-3-(phenyl-d5)-L-alanine Ethyl Ester; Ochratoxin A-d5 Ethyl Ester;
Last Modified Aug 20 2021
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